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Compound of Interest

Compound Name:
Glycine, N-[N-(4-

methoxybenzoyl)glycyl]-

Cat. No.: B187625 Get Quote

An in-depth exploration of N-(4-methoxybenzoyl)glycine (Anisuric Acid), covering its chemical

properties, synthesis, and potential biological significance for researchers, scientists, and drug

development professionals.

Core Data Summary
Anisuric acid, systematically known as N-(4-methoxybenzoyl)glycine and also referred to as p-

methoxyhippuric acid, is a derivative of the amino acid glycine. It is characterized by a p-

methoxybenzoyl group attached to the nitrogen atom of glycine.

Property Value Reference

CAS Number 13214-64-7 [1]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [2]

Synonyms

N-(4-methoxybenzoyl)glycine,

p-methoxyhippuric acid, 4-

methoxyhippuric acid

[1]
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The synthesis of anisuric acid can be approached through several methodologies, primarily

involving the acylation of glycine. While specific detailed protocols are proprietary to various

research and commercial entities, the general synthetic strategies are well-established in

organic chemistry.

One common approach is the Schotten-Baumann reaction, where glycine is treated with p-

anisoyl chloride in the presence of a base, such as sodium hydroxide.

Illustrative Experimental Workflow for Schotten-Baumann Synthesis:
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Caption: General workflow for anisuric acid synthesis via the Schotten-Baumann reaction.

Another synthetic route involves reductive amination. This method utilizes a 4-

methoxybenzaldehyde and a glycine ester, which undergo condensation to form an imine,

followed by reduction.
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While research specifically delineating the signaling pathways of anisuric acid is limited, studies

on its constituent parts and related molecules provide valuable insights.

The glycine component of anisuric acid is known to interact with several signaling pathways.

Notably, glycine can influence the mTOR signaling pathway, which is a central regulator of cell

growth, proliferation, and metabolism. Studies have shown that glycine supplementation can

activate the mTOR pathway in certain cell types.[3][4] Furthermore, glycine receptors have

been identified on macrophages, suggesting a role in modulating immune responses through

pathways such as NF-κB.[5]

Derivatives of the methoxybenzoyl moiety have been investigated for their biological activities.

For instance, certain 4-substituted methoxybenzoyl-aryl-thiazoles have demonstrated potent

inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase and

subsequent apoptosis in cancer cells.

Given the structure of anisuric acid, it is plausible that it may exert biological effects through the

modulation of these or other signaling pathways. However, dedicated studies are required to

elucidate its precise mechanism of action.

Logical Relationship of Potential Biological Action:
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Caption: Potential biological targets and outcomes based on the structural components of

anisuric acid.

Experimental Protocols for Biological Evaluation
To investigate the biological effects of anisuric acid, a variety of in vitro assays can be

employed.

General Experimental Workflow for In Vitro Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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